(6-Fluoro-benzo[1,3]dioxol-5-yl)-methanol

• CAS No.: 952664-51-6
• Molecular Formula: C8H7FO3
• Molecular Weight: 170.14 g/mol
• IUPAC Name: (6-fluoro-1,3-benzodioxol-5-yl)methanol
• InChI: InChI=1S/C8H7FO3/c9-6-2-8-7(11-4-12-8)1-5(6)3-10/h1-2,10H,3-4H2
• InChI Key: OOKJYFVPBPNDNF-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C(=C2)CO)F

Description

(6-Fluoro-benzo[1,3]dioxol-5-yl)-methanol is a useful research compound. Its molecular formula is C8H7FO3 and its molecular weight is 170.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 6-fluoro-benzo[1,3]dioxole-5-carbaldehyde (700 mg, 4.2 mmol) in MeOH (50 mL) was added NaBH4 (320 mg, 8.4 mmol) in portions at 0° C. The mixture was stirred at this temperature for 30 min and was then concentrated in vacuo to give a residue. The residue was dissolved in EtOAc and the organic layer was washed with water, dried over Na2SO4, and concentrated in vacuo to afford (6-fluoro-benzo[1,3]dioxol-5-yl)-methanol (650 mg, 92%), which was directly used in the next step.